Cas no 2229009-15-6 (3-(2-bromo-4-nitrophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-4-nitrophenyl)azetidin-3-ol
• CAS No: 2229009-15-6
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 5888975
• PubChem ID: 165697555
• Update Time: 2025-10-08

3-(2-bromo-4-nitrophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-nitrophenyl)azetidin-3-ol
• EN300-1927564
• 2229009-15-6

• Inchi： 1S/C9H9BrN2O3/c10-8-3-6(12(14)15)1-2-7(8)9(13)4-11-5-9/h1-3,11,13H,4-5H2
• InChI Key： PNRHIBORWSLPRJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CNC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(2-bromo-4-nitrophenyl)azetidin-3-ol

3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol is a highly specialized organic compound with the CAS number 2229009-15-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic ether, substituted with a bromo and nitro group on the phenyl ring. These substituents confer the compound with distinct electronic and steric characteristics, making it a valuable tool in synthetic chemistry and medicinal research.

The synthesis of 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol involves a series of carefully orchestrated reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most promising applications of 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol lies in its role as a building block for complex molecular architectures. Its azetidine ring serves as a versatile scaffold for constructing bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various protein kinases, which are key targets in cancer therapy.

Moreover, the nitro group on the phenyl ring introduces significant electron-withdrawing effects, which can be exploited to modulate the reactivity of the molecule in various chemical transformations. This feature has been leveraged in recent research to develop novel synthetic pathways for heterocyclic compounds, expanding the scope of available frameworks for drug discovery.

The bromine substituent on the phenyl ring further enhances the compound's versatility by providing sites for additional functionalization. For example, bromine can be readily replaced with other groups through nucleophilic aromatic substitution reactions, enabling researchers to tailor the molecule's properties for specific applications. This flexibility has made 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol a valuable precursor in the synthesis of diverse biologically active compounds.

In terms of pharmacological activity, 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key inflammatory pathways. These findings suggest that further exploration into its therapeutic potential could lead to novel treatments for inflammatory diseases such as arthritis and cardiovascular disorders.

Another area of active research involves the use of 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol in asymmetric synthesis. The chiral azetidine ring provides an excellent platform for enantioselective reactions, which are crucial for producing enantiomerically pure compounds required in pharmaceuticals. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantioselectivity in reactions involving this compound, paving the way for its use in large-scale production of chiral drugs.

Despite its numerous advantages, the handling and storage of 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative strategies to stabilize the compound during storage and transportation, ensuring its integrity for downstream applications.

In conclusion, 3-(2-Bromo-4-Nitrophenyl)Azetidin-3-Ol is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing medicinal chemistry.